Cas no 2171970-83-3 (2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid)

2-(Benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid is a specialized spirocyclic compound featuring a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functionality. Its rigid spiro[4.5]decane scaffold enhances stereochemical stability, making it valuable for synthetic applications in medicinal chemistry and peptide research. The Cbz group offers selective deprotection under mild conditions, while the carboxylic acid moiety allows for further derivatization. The 7,7-dimethyl substitution contributes to steric hindrance, improving selectivity in reactions. This compound is particularly useful as an intermediate in the synthesis of constrained peptidomimetics or as a building block for heterocyclic frameworks. Its structural features support controlled functionalization and compatibility with standard coupling protocols.
2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid structure
2171970-83-3 structure
Product Name:2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid
CAS No:2171970-83-3
MF:C20H27NO4
MW:345.432686090469
CID:6567992
PubChem ID:165804554
Update Time:2025-05-19

2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid
    • 2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
    • 2171970-83-3
    • EN300-1455743
    • Inchi: 1S/C20H27NO4/c1-19(2)9-6-10-20(13-19)14-21(11-16(20)17(22)23)18(24)25-12-15-7-4-3-5-8-15/h3-5,7-8,16H,6,9-14H2,1-2H3,(H,22,23)
    • InChI Key: QDDGLEKLLITLAW-UHFFFAOYSA-N
    • SMILES: OC(C1CN(C(=O)OCC2C=CC=CC=2)CC21CCCC(C)(C)C2)=O

Computed Properties

  • Exact Mass: 345.19400834g/mol
  • Monoisotopic Mass: 345.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66.8Ų

2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1455743-0.05g
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
0.05g
$851.0 2023-06-06
Enamine
EN300-1455743-0.1g
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
0.1g
$892.0 2023-06-06
Enamine
EN300-1455743-0.25g
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
0.25g
$933.0 2023-06-06
Enamine
EN300-1455743-0.5g
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
0.5g
$974.0 2023-06-06
Enamine
EN300-1455743-1.0g
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
1g
$1014.0 2023-06-06
Enamine
EN300-1455743-2.5g
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
2.5g
$1988.0 2023-06-06
Enamine
EN300-1455743-5.0g
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
5g
$2940.0 2023-06-06
Enamine
EN300-1455743-10.0g
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
10g
$4360.0 2023-06-06
Enamine
EN300-1455743-50mg
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
50mg
$851.0 2023-09-29
Enamine
EN300-1455743-100mg
2-[(benzyloxy)carbonyl]-7,7-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
2171970-83-3
100mg
$892.0 2023-09-29

Additional information on 2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid

Introduction to 2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 2171970-83-3)

2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid, identified by its CAS number 2171970-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amide derivative exhibits a unique structural framework, combining a spirocyclic core with functionalized benzyloxy and carboxylic acid moieties, which makes it a promising candidate for further exploration in drug development and biochemical applications.

The compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity. The presence of the 7,7-dimethyl substitution on the spirocyclic system enhances its stability and influences its electronic properties, making it an intriguing subject for synthetic chemists and biologists alike. The benzyloxy group at the C2 position introduces a protective function, commonly used in peptide synthesis and carbamate chemistry, while the carboxylic acid functionality at the C4 position provides a site for further derivatization and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as scaffolds for drug discovery. The rigid three-dimensional structure of 2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid allows for precise binding interactions with biological macromolecules, such as enzymes and receptors. This has led to increased interest in its utility as a lead compound or intermediate in the synthesis of novel therapeutic agents.

In particular, the spirocyclic core has been investigated for its ability to modulate enzyme activity through steric hindrance and electrostatic interactions. Studies have demonstrated that such compounds can effectively interfere with the active sites of target enzymes, thereby inhibiting their function. The benzyloxy group not only serves as a protecting group but also contributes to the overall solubility and bioavailability of the compound, which are critical factors in drug design.

The carboxylic acid moiety at the C4 position offers additional opportunities for chemical modification. For instance, it can be converted into esters, amides, or other derivatives that enhance specific pharmacological properties. Such modifications are essential in optimizing drug candidates for clinical trials and ensuring their efficacy and safety profiles meet regulatory standards.

Current research in this area is focused on leveraging computational methods to predict the biological activity of 2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid and related derivatives. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners and assess their interaction affinities. These computational approaches have accelerated the discovery process by reducing the need for extensive experimental screening.

Moreover, synthetic methodologies have been refined to improve the accessibility of this compound and its analogs. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of the spirocyclic framework. These advances have not only streamlined the synthesis but also allowed for greater structural diversity, facilitating the exploration of novel pharmacophores.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their unique pharmacokinetic properties. The rigid structure minimizes conformational flexibility, which can enhance binding specificity and reduce off-target effects. Additionally, spirocyclic compounds often exhibit improved metabolic stability compared to traditional drug molecules.

Recent publications have highlighted the potential of 2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid as a precursor in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, including signal transduction and cell proliferation. Inhibiting aberrant kinase activity has been shown to be effective against various diseases, particularly cancer. The spirocyclic scaffold provides an ideal platform for designing selective kinase inhibitors by modulating key interactions within the enzyme's active site.

In conclusion,2-(benzyloxy)carbonyl-7,7-dimethyl-2-azaspiro4.5decane-4-carboxylic acid (CAS No. 2171970-83-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications for this compound and its derivatives, positioning it as a cornerstone in modern medicinal chemistry.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd